Cas no 2680830-95-7 (2-6-(2,2,2-trifluoroacetamido)-1H-indol-1-ylacetic acid)

• Product Name: 2-6-(2,2,2-trifluoroacetamido)-1H-indol-1-ylacetic acid
• CAS No: 2680830-95-7
• MF: C₁₂H₉F₃N₂O₃
• MW: 286.206673383713
• CID: 5635631
• PubChem ID: 165908072
• Update Time: 2025-10-22

2-6-(2,2,2-trifluoroacetamido)-1H-indol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287188
• 2-[6-(2,2,2-trifluoroacetamido)-1H-indol-1-yl]acetic acid
• 2680830-95-7
• 2-6-(2,2,2-trifluoroacetamido)-1H-indol-1-ylacetic acid

• Inchi： 1S/C12H9F3N2O3/c13-12(14,15)11(20)16-8-2-1-7-3-4-17(6-10(18)19)9(7)5-8/h1-5H,6H2,(H,16,20)(H,18,19)
• InChI Key： KNZCZQURNGWWHX-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC2C=CN(CC(=O)O)C=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 286.05652664g/mol
• Monoisotopic Mass: 286.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.3Ų

Additional information on 2-6-(2,2,2-trifluoroacetamido)-1H-indol-1-ylacetic acid

Introduction to 2-6-(2,2,2-trifluoroacetamido)-1H-indol-1-ylacetic acid (CAS No. 2680830-95-7)

2-6-(2,2,2-trifluoroacetamido)-1H-indol-1-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2680830-95-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the indole derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a trifluoroacetamide moiety and an acetic acid side chain, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of 2-6-(2,2,2-trifluoroacetamido)-1H-indol-1-ylacetic acid have been the subject of extensive research due to its promising pharmacological profile. Indole derivatives are widely recognized for their role in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The introduction of a trifluoroacetamide group into the indole core enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further development as a drug candidate.

Recent studies have highlighted the potential of indolylacetic acids as scaffolds for the development of novel therapeutic agents. These compounds exhibit inhibitory activity against several enzymes and receptors implicated in disease pathogenesis. For instance, derivatives of indoleacetic acids have shown promise in preclinical studies as inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The structural modification introduced by the trifluoroacetamide group in CAS No. 2680830-95-7 may further enhance its inhibitory potency and selectivity.

The trifluoroacetamide moiety is particularly noteworthy due to its ability to influence the electronic properties of the indole ring. This modification can alter the compound's binding affinity to biological targets by introducing additional hydrogen bonding capabilities and hydrophobic interactions. Such features are critical for optimizing drug-like properties, including solubility, permeability, and metabolic stability. The acetic acid side chain further contributes to the compound's solubility in polar environments, facilitating its absorption and distribution within biological systems.

In the context of modern drug discovery, 2-6-(2,2,2-trifluoroacetamido)-1H-indol-1-ylacetic acid represents a valuable building block for medicinal chemists. Its unique structural motifs provide a foundation for designing libraries of compounds with tailored biological activities. High-throughput screening (HTS) and structure-based drug design (SBDD) approaches have been employed to identify derivatives with enhanced pharmacological profiles. The compound's potential as an intermediate in synthetic chemistry also underscores its importance in academic and industrial research settings.

One area where this compound has shown particular promise is in the treatment of neurological disorders. Indole derivatives have been implicated in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The structural features of CAS No. 2680830-95-7, including the trifluoroacetamide group, may enhance its ability to interact with serotonin receptors (e.g., 5-HT1A), which are involved in anxiety and depression disorders. Preclinical studies have demonstrated that certain indoleacetic acid derivatives exhibit anxiolytic and antidepressant-like effects in animal models.

Additionally, the compound's potential role in cancer therapy has been explored. Indole derivatives have demonstrated anti-proliferative and pro-apoptotic effects in various cancer cell lines. The presence of a trifluoroacetamide group may enhance these effects by improving cell membrane permeability and intracellular localization. Research has shown that trifluoromethylated compounds often exhibit increased bioavailability and reduced metabolic degradation, making them more effective therapeutic agents.

The synthesis of CAS No. 2680830-95-7 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the indole core efficiently. The introduction of the trifluoroacetamide group typically involves nucleophilic substitution or amide bond formation under controlled conditions.

In conclusion,2-6-(2,2,2-trifluoroacetamido)-1H-indol-1-ylacetic acid (CAS No. 2680830-95-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of an indole core with a trifluoroacetamide group makes it a versatile scaffold for drug discovery efforts aimed at treating neurological disorders, cancer, and other diseases characterized by abnormal inflammatory responses or neurotransmitter dysregulation.